Cas no 1251623-48-9 (3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1,4-dihydropyridazin-4-one)

• Product Name: 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1,4-dihydropyridazin-4-one
• CAS No: 1251623-48-9
• MF: C₂₀H₁₅BrN₄O₂
• MW: 423.262703180313
• CID: 5396254
• Update Time: 2025-10-21

3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)pyridazin-4-one
• 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1,4-dihydropyridazin-4-one

• Inchi： 1S/C20H15BrN4O2/c1-2-13-7-9-14(10-8-13)25-12-11-17(26)18(23-25)20-22-19(24-27-20)15-5-3-4-6-16(15)21/h3-12H,2H2,1H3
• InChI Key： IQHXJKMWGULNMG-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=CC=C3Br)N=2)=NN(C2=CC=C(CC)C=C2)C=CC1=O

Additional information on 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1,4-dihydropyridazin-4-one

Professional Introduction to Compound with CAS No 1251623-48-9 and Product Name: 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1,4-dihydropyridazin-4-one

The compound identified by the CAS number 1251623-48-9 and the product name 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1,4-dihydropyridazin-4-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of multiple pharmacophoric moieties, including a 1,2,4-oxadiazole core and an ethylphenyl substituent, makes this compound a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry. These compounds exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The 1,2,4-oxadiazole ring is particularly noteworthy for its ability to act as a scaffold that can modulate biological targets effectively. In the case of the compound under discussion, the integration of a 2-bromophenyl group at the 3-position of the oxadiazole ring introduces additional functionalization possibilities, enhancing its potential for interaction with biological receptors.

The dihydropyridazinone moiety is another critical feature of this compound. Dihydropyridazines have been extensively studied for their utility in developing therapeutic agents due to their ability to engage with various enzymes and receptors. The presence of the ethylphenyl group at the 1-position further diversifies the pharmacological profile of this molecule. This combination of structural elements suggests that the compound may possess multiple modes of action, making it an attractive candidate for multitargeted drug design.

Current research in pharmaceutical chemistry increasingly emphasizes the development of small molecules that can modulate multiple disease pathways simultaneously. The compound in question aligns well with this trend, as its structural complexity allows for interactions with several biological targets. For instance, studies have shown that oxadiazole derivatives can inhibit enzymes involved in cancer cell proliferation and inflammation. Additionally, dihydropyridazine-based compounds have demonstrated potential in modulating neurotransmitter systems relevant to neurological disorders.

The synthesis and characterization of this compound involve sophisticated organic chemistry techniques. The preparation typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the molecular structure and purity of the final product. These analytical techniques are essential for understanding the compound's behavior in vitro and in vivo.

In vitro studies have begun to explore the potential biological activities of this compound. Preliminary assays suggest that it may exhibit inhibitory effects on certain enzymes associated with inflammatory responses. The 2-bromophenyl group is particularly interesting as it can participate in halogen bonding interactions, which are known to enhance binding affinity between small molecules and biological targets. Furthermore, the ethylphenyl substituent may contribute to favorable pharmacokinetic properties by influencing solubility and metabolic stability.

The integration of computational chemistry approaches has also been instrumental in understanding the binding interactions of this compound with biological targets. Molecular docking simulations can predict how the molecule interacts with specific proteins or enzymes at an atomic level. These simulations provide valuable insights into potential binding modes and can guide further optimization efforts. Additionally, quantum mechanical calculations help elucidate electronic properties that may influence reactivity and bioavailability.

Future directions for research on this compound include exploring its efficacy in preclinical models relevant to human diseases. Animal studies would provide crucial data on its pharmacokinetic behavior, toxicity profiles, and therapeutic potential. If promising results are obtained from these studies, clinical trials could be considered as a next step toward developing it into a novel therapeutic agent.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound described here exemplifies how innovative molecular design can lead to discoveries with significant medical implications. As research continues to uncover new applications for heterocyclic compounds like this one,1251623-48-9 may play a pivotal role in addressing unmet medical needs through targeted therapy approaches.